Cas no 155660-92-7 (6,10-Dodecadienamide,3,9-dihydroxy-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-4-methyl-,(3S,4S,6E,9R,10E)-)

• Product Name: 6,10-Dodecadienamide,3,9-dihydroxy-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-4-methyl-,(3S,4S,6E,9R,10E)-
• CAS No: 155660-92-7
• MF: C₄₀H₇₀N₂O₈
• MW: 706.992413043976
• CID: 201726
• PubChem ID: 6441266
• Update Time: 2025-04-19

6,10-Dodecadienamide,3,9-dihydroxy-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-4-methyl-,(3S,4S,6E,9R,10E)- Chemical and Physical Properties

Names and Identifiers

• 6,10-Dodecadienamide,3,9-dihydroxy-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobutyl]-4-methyl-,(3S,4S,6E,9R,10E)-
• (6E,10E)-3,9-dihydroxy-N-[2-hydroxy-4-[3-[8-[(E)-6-hydroxy-3,5-dimethylhept-4-enyl]-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]propylamino]-3-methyl-4-oxobutyl]-4-methyldodeca-6,10-dienamide
• 6,10-Dodecadienamide,3,9-dihydroxy-N-[(2R,3S)-2-hydroxy-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E,6S)-6-hydroxy-3,5-dimethyl-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-3-methyl-4-oxobuty
• 3,9-Dihydroxy-N-(2-hydroxy-4-((3-(8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro(5.5)undec-2-yl)propyl)amino)-3-methyl-4-oxobutyl)-4-methyl-6,10-dodecadienamide
• 6,10-Dodecadienamide, 3,9-dihydroxy-N-(2-hydroxy-4-((3-(8-(6-hydroxy-3,5-dimethyl-4-heptenyl)-3-methyl-1,7-dioxaspiro(5.5)undec-2-yl)propyl)amino)-3-methyl-4-oxobutyl)-4-methyl-
• bistramide K
• DTXSID401046182
• 155660-92-7
• CHEMBL506861

• Inchi： 1S/C40H70N2O8/c1-8-13-33(44)15-10-9-14-28(3)35(45)25-38(47)42-26-36(46)31(6)39(48)41-23-12-17-37-29(4)20-22-40(50-37)21-11-16-34(49-40)19-18-27(2)24-30(5)32(7)43/h8-10,13,24,27-29,31-37,43-46H,11-12,14-23,25-26H2,1-7H3,(H,41,48)(H,42,47)/b10-9+,13-8+,30-24+
• InChI Key： VBQUNUFYTUOFSU-BIKMVLIWSA-N
• SMILES： O1C(CCCNC(C(C)C(CNC(CC(C(C)C/C=C/CC(/C=C/C)O)O)=O)O)=O)C(C)CCC21CCCC(CCC(/C=C(\C)/C(C)O)C)O2

Computed Properties

• Exact Mass: 706.513217
• Monoisotopic Mass: 706.513217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 21
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 5.1

Experimental Properties

• Density: 1.1
• Boiling Point: 885.2°Cat760mmHg
• Flash Point: 489.2°C
• Refractive Index: 1.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Gamma amino acids and derivatives